Cas no 1006486-11-8 (2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester)

2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester structure
1006486-11-8 structure
Product Name:2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
CAS No:1006486-11-8
MF:C8H9F3N2O2
MW:222.164472341537
CID:3060279
PubChem ID:19622698
Update Time:2025-04-21

2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
    • AKOS000313621
    • ethyl1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate
    • STK351188
    • ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate
    • 1006486-11-8
    • WYAGUTATJFIBBM-UHFFFAOYSA-N
    • Inchi: 1S/C8H9F3N2O2/c1-2-15-7(14)6-3-4-12-13(6)5-8(9,10)11/h3-4H,2,5H2,1H3
    • InChI Key: WYAGUTATJFIBBM-UHFFFAOYSA-N
    • SMILES: FC(CN1C(C(=O)OCC)=CC=N1)(F)F

Computed Properties

  • Exact Mass: 222.061612g/mol
  • Monoisotopic Mass: 222.061612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 222.16g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.1Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.